Cas no 2006060-76-8 (4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine)

• Product Name: 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• CAS No: 2006060-76-8
• MF: C₁₃H₂₁N₃
• MW: 219.325942754745
• CID: 6422511
• PubChem ID: 165949390
• Update Time: 2025-07-09

4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine
• 2006060-76-8
• EN300-1075061
• 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine

• Inchi： 1S/C13H21N3/c1-13(6-3-2-4-7-13)12-11-10(5-8-14-12)15-9-16-11/h9,12,14H,2-8H2,1H3,(H,15,16)
• InChI Key： QKRMCYSOCRGJCJ-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C1(C)CCCCC1)N=CN2

Computed Properties

• Exact Mass: 219.173547683g/mol
• Monoisotopic Mass: 219.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 40.7Ų

Additional information on 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo4,5-cpyridine

4-(1-Methylcyclohexyl)-3H,4H,5H,6H,7H-Imidazo[4,5-c]Pyridine: A Comprehensive Overview

4-(1-Methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine (CAS No. 2006060-76-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This unique molecule combines an imidazo[4,5-c]pyridine core with a 1-methylcyclohexyl substituent, creating a structure with intriguing properties and potential applications. Researchers are particularly interested in its role as a building block for drug discovery, given its structural similarity to bioactive molecules found in nature.

The imidazo[4,5-c]pyridine scaffold is known for its versatility in medicinal chemistry, often serving as a privileged structure in drug design. When modified with the 1-methylcyclohexyl group, this compound exhibits enhanced lipophilicity and potential for central nervous system (CNS) penetration. Current studies focus on its potential as a precursor for kinase inhibitors or modulators of neurological targets, aligning with the growing demand for novel neuroactive compounds in the pharmaceutical industry.

From a chemical perspective, 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine demonstrates remarkable stability under standard laboratory conditions. Its molecular weight of 219.32 g/mol and specific spatial configuration contribute to its unique interactions with biological targets. The compound's solubility profile makes it particularly suitable for formulation development, addressing one of the key challenges in modern drug delivery systems.

Recent advancements in synthetic methodologies have improved access to imidazo[4,5-c]pyridine derivatives, including this specific analog. The development of more efficient routes to 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine has become a hot topic in organic chemistry circles, especially with the increasing importance of heterocyclic compounds in addressing unmet medical needs.

The pharmaceutical applications of CAS 2006060-76-8 extend to several therapeutic areas currently receiving significant research attention. These include potential uses in neurological disorders, where the compound's ability to cross the blood-brain barrier is particularly valuable. Additionally, its structural features suggest possible applications in inflammation modulation, an area of intense focus given the global emphasis on immune system regulation.

Quality control and analytical characterization of 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine have become increasingly sophisticated. Modern techniques such as high-resolution mass spectrometry and advanced NMR methods allow for precise structural verification, ensuring the compound meets the stringent purity requirements of pharmaceutical development. This aligns with current industry trends toward more rigorous quality standards in drug discovery.

Market dynamics for imidazo[4,5-c]pyridine-based compounds show steady growth, driven by the expanding pipeline of small molecule therapeutics. The specific demand for 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine reflects broader trends in personalized medicine and targeted therapies, where structurally diverse scaffolds are essential for addressing complex biological mechanisms.

Environmental and safety considerations for CAS 2006060-76-8 follow standard laboratory chemical protocols. While not classified as hazardous under current regulations, proper handling procedures are recommended, consistent with good laboratory practice. This responsible approach resonates with the pharmaceutical industry's increasing focus on sustainable and safe chemical processes.

Future research directions for 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine may explore its potential in combination therapies or as part of novel drug delivery systems. The compound's structural features make it an interesting candidate for prodrug development, particularly for CNS-targeted medications where bioavailability challenges persist.

In conclusion, 4-(1-methylcyclohexyl)-3H,4H,5H,6H,7H-imidazo[4,5-c]pyridine represents an important addition to the toolbox of medicinal chemists and pharmaceutical researchers. Its unique combination of structural elements and physicochemical properties positions it as a valuable intermediate for the development of next-generation therapeutics, particularly in neurological and inflammatory disease areas.